![molecular formula C23H27F2N3O B232298 2,3,4,5-Tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-[(4-methyl-1-piperazinyl)acetyl]-1H-1-benzazepine](/img/structure/B232298.png)
2,3,4,5-Tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-[(4-methyl-1-piperazinyl)acetyl]-1H-1-benzazepine
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Overview
Description
2,3,4,5-Tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-[(4-methyl-1-piperazinyl)acetyl]-1H-1-benzazepine, commonly known as TFB, is a chemical compound that belongs to the class of benzazepines. It is a potent and selective dopamine D3 receptor antagonist that has gained significant attention in recent years due to its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
TFB acts as a competitive antagonist at the dopamine D3 receptor, which is predominantly expressed in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of dopamine at these receptors, TFB can modulate the release of other neurotransmitters such as glutamate and GABA, which are involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
TFB has been shown to have significant effects on the biochemistry and physiology of the brain. It can modulate the release of various neurotransmitters such as dopamine, glutamate, and GABA, which are involved in the regulation of mood, motivation, and reward. TFB has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.
Advantages and Limitations for Lab Experiments
TFB has several advantages as a research tool in the field of neuroscience. It is a potent and selective dopamine D3 receptor antagonist that can be used to study the role of these receptors in various neurological and psychiatric disorders. However, TFB also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on TFB. One area of interest is the development of novel analogs of TFB that have improved pharmacokinetic properties and reduced toxicity. Another area of interest is the study of the effects of TFB on other neurotransmitter systems, such as the serotonergic and noradrenergic systems. Finally, the potential therapeutic applications of TFB in various neurological and psychiatric disorders need to be further explored in preclinical and clinical studies.
Synthesis Methods
The synthesis of TFB involves a multi-step process that starts with the reaction of 4-fluoroaniline with 4-methylpiperazine to form N-(4-fluorophenyl)-4-methylpiperazine. This intermediate is then reacted with 2,3,4,5-tetrahydro-8-fluoro-1H-1-benzazepin-7-ol to form TFB. The final product is then purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
TFB has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders such as Parkinson's disease, schizophrenia, and drug addiction. It has been shown to have a high affinity and selectivity for dopamine D3 receptors, which are implicated in the pathophysiology of these disorders.
Properties
Molecular Formula |
C23H27F2N3O |
---|---|
Molecular Weight |
399.5 g/mol |
IUPAC Name |
1-[8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-(4-methylpiperazin-1-yl)ethanone |
InChI |
InChI=1S/C23H27F2N3O/c1-26-11-13-27(14-12-26)16-23(29)28-10-2-3-20(17-4-6-18(24)7-5-17)21-9-8-19(25)15-22(21)28/h4-9,15,20H,2-3,10-14,16H2,1H3 |
InChI Key |
VOODNQUNWPBOKM-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)CC(=O)N2CCCC(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F |
Canonical SMILES |
CN1CCN(CC1)CC(=O)N2CCCC(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F |
Origin of Product |
United States |
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